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Compound of Interest

Compound Name: 1-Bromo-2-fluoroethane

Cat. No.: B107303

An In-depth Technical Guide to the Safety and Handling of 1-Bromo-2-fluoroethane
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Bromo-2-
fluoroethane (CAS No. 762-49-2), a halogenated hydrocarbon utilized in organic synthesis.
Due to its hazardous properties, strict adherence to safety protocols is imperative to mitigate
risks in the laboratory setting.

Chemical and Physical Properties

1-Bromo-2-fluoroethane is a pale yellow, volatile liquid with a typical organohalide odor.[1] Its
key physical and chemical properties are summarized below.
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Property Value Source
Molecular Formula C2H4BrF [2]
Molecular Weight 126.96 g/mol [3]
Boiling Point 71-72.5 °C at 760 mmHg [4]
Density 1.7050 g/cm3 [4]
Flash Point -1 °C (30.20 °F) [1]
Vapor Density 4-5 (Air=1) [1]

N Soluble in alcohol and ether;
Solubility o o [3][5]
limited solubility in water.

Refractive Index n20/D 1.424 [2]

Toxicological Data

1-Bromo-2-fluoroethane is highly toxic and poses significant health risks upon exposure. It is
classified as fatal if swallowed or in contact with skin.[3]

Metric Value Species Route Source
LD50 5 mg/kg Rat Oral [4]
LD50 >20 mg/kg Rabbit Skin 4]
LCLo 11 ppm/4H Rat Inhalation [4][6]

Hazard Identification and GHS Classification

This substance is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapour.
Acute Toxicity, Oral 2 H300: Fatal if swallowed.
o H310: Fatal in contact with
Acute Toxicity, Dermal 1 ]
skin.
Skin Corrosion/Irritation 2 H315: Causes skin irritation.
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation.
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation.
H420: Harms public health and
the environment by destroying
Hazardous to the ozone layer 1

ozone in the upper

atmosphere.

Source:[3][7]

Experimental Protocols: Safety and Emergency

Procedures

Given the hazardous nature of 1-Bromo-2-fluoroethane, established protocols for handling

and emergencies are critical.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is required to prevent exposure and

further hazards.

Methodology:

e Immediate Evacuation and Ventilation: Evacuate all non-essential personnel from the spill

area.[8] Ensure adequate ventilation to dissipate vapors.[1]
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» Source of Ignition Control: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[1] Use only non-sparking tools.[9]

e Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant
gloves, chemical splash goggles, and a respirator with a suitable cartridge for organic
vapors.[1][9]

o Containment and Absorption: Contain the spill using an inert absorbent material like
vermiculite, sand, or earth.[8]

o Collection and Disposal: Carefully collect the absorbed material into a suitable, labeled
container for hazardous waste disposal.[8] Do not allow the substance to enter drains or
waterways.[8]

o Decontamination: Decontaminate the spill area thoroughly with a suitable cleaning agent.

» Reporting: Report the incident to the appropriate laboratory and safety personnel.

First Aid Protocol

Prompt first aid is crucial in case of exposure.
Methodology:

 Inhalation: Move the affected person to fresh air immediately.[1] If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration.[1] Seek immediate
medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing.[7] Flush the affected skin area
with plenty of water for at least 15 minutes.[1] Seek immediate medical attention.[1]

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present
and easy to do.[7] Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with
water.[7] Never give anything by mouth to an unconscious person.[1] Call a poison control
center or seek immediate medical attention.[1]
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Note to Physician: Patients poisoned with fluorohydrocarbons should not be administered
epinephrine or similar drugs due to the risk of inducing cardiac arrhythmia.[1]

Visual Workflow Diagrams

The following diagrams illustrate key safety workflows for handling 1-Bromo-2-fluoroethane.
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Workflow for Handling a 1-Bromo-2-fluoroethane Spill

Remove Ignition Sources
(Use Non-Sparking Tools)

Evacuate Area & Ensure Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent

Collect Waste in
Labeled Container

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of a 1-Bromo-2-fluoroethane spill.
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First Aid Response to 1-Bromo-2-fluoroethane Exposure

Exposure Occurs

\ 4 \ 4

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing
Provide Oxygen/Atrtificial Respiration Flush Skin with Water (15 min)

Do NOT Induce Vomiting

Flush Eyes with Water (15 min) Rinse Mouth

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: Flowchart for the appropriate first aid response to exposure.

Safe Handling and Storage
Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical splash goggles.[4]
o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[4]
+ Clothing: Wear appropriate protective clothing to prevent skin exposure.[4]

» Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed
whenever workplace conditions warrant a respirator's use.[4]
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Handling

Use with adequate ventilation and in a chemical fume hood.[1]
Ground and bond containers when transferring material.[1]
Use spark-proof tools and explosion-proof equipment.[1]
Avoid contact with eyes, skin, and clothing.[1]

Avoid breathing vapor or mist.[1]

Wash thoroughly after handling.[1]

Empty containers retain product residue and can be dangerous.[1] Do not pressurize, cut,
weld, braze, solder, drill, grind, or expose empty containers to heat, sparks, or open flames.

[1]

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]
Keep away from heat, sparks, and flame.[1]
Store in a flammables-area.[1]

Incompatible with strong oxidizing agents, strong bases, and magnesium.[4]

Fire and Explosion Hazard Data

Flammability: Highly flammable liquid and vapor.[1] Vapors are heavier than air and may
travel to a source of ignition and flash back.[1]

Flash Point: -1 °C (30.20 °F).[1]
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam.[1]

Firefighting Instructions: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1] During a fire,
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irritating and highly toxic gases may be generated by thermal decomposition or combustion.

[1]

e Hazardous Decomposition Products: Produces carbon monoxide, carbon dioxide, hydrogen
fluoride gas, and hydrogen bromide upon combustion.[4]

Disposal Considerations

Dispose of this chemical in a manner consistent with federal, state, and local regulations.[4]
Surplus and non-recyclable solutions should be offered to a licensed disposal company.[8]
Halogenated organic reagents should be collected in a designated container.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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